Cas no 286365-08-0 (L-Arginine,N-(1-oxo-3-sulfopropyl)-L-alanyl-L-seryl-L-histidyl-L-leucylglycyl-L-leucyl-L-alanyl-)

• Product name: L-Arginine,N-(1-oxo-3-sulfopropyl)-L-alanyl-L-seryl-L-histidyl-L-leucylglycyl-L-leucyl-L-alanyl-
• CAS No: 286365-08-0
• MF: C₃₈H₆₅N₁₃O₁₄S
• MW: 960.066406965256
• CID: 1435236

L-Arginine,N-(1-oxo-3-sulfopropyl)-L-alanyl-L-seryl-L-histidyl-L-leucylglycyl-L-leucyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Arginine,N-(1-oxo-3-sulfopropyl)-L-alanyl-L-seryl-L-histidyl-L-leucylglycyl-L-leucyl-L-alanyl-
• L-Arginine, N-(1-oxo-3-sulfopropyl)-L-alanyl-L-seryl-L-histidyl-L-leucylglycyl-L-leucyl-L-alanyl- (9CI)

• Inchi： 1S/C38H65N13O14S/c1-19(2)12-25(33(57)43-16-30(54)47-26(13-20(3)4)34(58)46-22(6)32(56)48-24(37(61)62)8-7-10-42-38(39)40)49-35(59)27(14-23-15-41-18-44-23)50-36(60)28(17-52)51-31(55)21(5)45-29(53)9-11-66(63,64)65/h15,18-22,24-28,52H,7-14,16-17H2,1-6H3,(H,41,44)(H,43,57)(H,45,53)(H,46,58)(H,47,54)(H,48,56)(H,49,59)(H,50,60)(H,51,55)(H,61,62)(H4,39,40,42)(H,63,64,65)/t21-,22-,24-,25-,26-,27-,28-/m0/s1
• InChI Key： SGWKOOINVYKZCR-OVELHQAISA-N
• SMILES： C(O)(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](C)NC(=O)[C@H](CC(C)C)NC(=O)CNC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](CO)NC(=O)[C@H](C)NC(=O)CCS(O)(=O)=O

Computed Properties

• Exact Mass: 959.44995

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• PSA: 435.28
• pka: 1.40±0.50(Predicted)